(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(4-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)acrylamide

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N-[4-[4-(2-methoxyethyl)-5-oxotetrazol-1-yl]phenyl]prop-2-enamide
• InChI: InChI=1S/C20H19N5O5/c1-28-11-10-24-20(27)25(23-22-24)16-6-4-15(5-7-16)21-19(26)9-3-14-2-8-17-18(12-14)30-13-29-17/h2-9,12H,10-11,13H2,1H3,(H,21,26)/b9-3+
• InChI Key: UIMZMTAWYYGROK-YCRREMRBSA-N
• Canonical SMILES: COCCN1C(=O)N(N=N1)C2=CC=C(C=C2)NC(=O)C=CC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: COCCN1C(=O)N(N=N1)C2=CC=C(C=C2)NC(=O)/C=C/C3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H19N5O5
• Molecular Weight: 409.4 g/mol

Description

(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(4-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)acrylamide is a useful research compound. Its molecular formula is C20H19N5O5 and its molecular weight is 409.402. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(4-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(4-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymerization and Material Synthesis

• Homopolymers of monosubstituted acrylamides with amino acid moieties have been synthesized using reversible addition−fragmentation chain transfer (RAFT) polymerization. This process creates polymers with controlled molecular weight, low polydispersity, and enhanced isotacticity, applicable in material sciences and engineering (Mori, Sutoh, & Endo, 2005).

Synthesis of Pharmacologically Active Compounds

• Benzimidazole and imidazole inhibitors of histone deacetylases have been synthesized, incorporating acrylamide derivatives. These compounds are nanomolar inhibitors of human histone deacetylases and show potential in cancer treatment and other therapeutic applications (Bressi et al., 2010).

Development of pH-Sensitive Materials

• Polymerizable phenolphthalein derivatives with pH-sensitive properties have been synthesized, leading to the development of color switchable materials and pH-sensitive polymers. These have applications in developing smart materials and sensors (Fleischmann, Cheng, Tabatabai, & Ritter, 2012).

Antihyperglycemic Agents

• Derivatives of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide have been synthesized and identified as potential antidiabetic agents, exhibiting promising therapeutic effects for the treatment of diabetes mellitus (Nomura et al., 1999).

Antimicrobial Activity

• Compounds synthesized from 1-(2-Benzamido-3-(1,3-diphenyl-1H-pyrazol-4-yl)acryloyl)-4-phenylthiosemicarbazide show antimicrobial activity, expanding the scope of potential pharmaceutical applications (Elmagd et al., 2017).

Development of Functional Polymers

• Acrylamide derivatives have been used in the synthesis of functional polymers with potential applications in materials science, such as in the production of UV-absorbing materials and polymeric drug delivery systems (Li et al., 1984).